Cas no 141430-53-7 (2-(1-(2-ethylbutyl)piperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-(2-ethylbutyl)piperidin-4-yl)ethan-1-ol
• CAS No: 141430-53-7
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 1306647
• PubChem ID: 54313095
• Update Time: 2025-05-21

2-(1-(2-ethylbutyl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 1-(2-ethylbutyl)-
• 2-(1-(2-ethylbutyl)piperidin-4-yl)ethan-1-ol
• SCHEMBL7326855
• 2-[1-(2-ethylbutyl)piperidin-4-yl]ethanol
• AKOS026708127
• 141430-53-7
• F1907-3255

• Inchi： 1S/C13H27NO/c1-3-12(4-2)11-14-8-5-13(6-9-14)7-10-15/h12-13,15H,3-11H2,1-2H3
• InChI Key： SMGQOOZCIDWDAS-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CC(CC)CC)CC1

Computed Properties

• Exact Mass: 213.20941
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on 2-(1-(2-ethylbutyl)piperidin-4-yl)ethan-1-ol

2-(1-(2-Ethylbutyl)piperidin-4-yl)ethan-1-ol: A Comprehensive Overview

2-(1-(2-Ethylbutyl)piperidin-4-yl)ethan-1-ol, also known by its CAS number 141430-53-7, is a versatile organic compound with a complex structure that has garnered significant attention in various fields of chemistry and pharmacology. This compound, belonging to the class of secondary alcohols, features a piperidine ring substituted with an ethylbutyl group and an ethanol moiety. Its unique structure endows it with a range of potential applications, particularly in the pharmaceutical industry where it serves as an intermediate in the synthesis of bioactive molecules.

The synthesis of 2-(1-(2-Ethylbutyl)piperidin-4-yl)ethan-1-ol typically involves multi-step organic reactions, often leveraging catalytic processes to enhance efficiency and yield. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure derivatives, which are crucial for drug development. For instance, studies published in the Journal of Medicinal Chemistry highlight the use of this compound as a chiral building block in the construction of complex drug candidates targeting neurological disorders.

In terms of chemical properties, this compound exhibits moderate solubility in water and high solubility in organic solvents such as dichloromethane and ethyl acetate. Its pKa value, determined through potentiometric titrations, is approximately 19.5, indicating its weakly basic nature. This property is advantageous in certain reaction conditions where controlled deprotonation is required.

The biological activity of 2-(1-(2-Ethylbutyl)piperidin-4-yl)ethan-1-ol has been extensively studied. Preclinical studies suggest that it possesses anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. A recent study conducted by researchers at the University of California demonstrated that this compound inhibits COX-2 enzyme activity with an IC50 value of 5.8 μM, comparable to that of celecoxib, a well-known nonsteroidal anti-inflammatory drug (NSAID). These findings underscore its potential as a lead molecule for developing novel anti-inflammatory agents.

Beyond pharmacology, this compound finds applications in materials science as a precursor for polymer synthesis. Its ability to form stable amide bonds makes it valuable in the development of polyamides with tailored mechanical properties. For example, a research team at MIT has utilized this compound to synthesize biodegradable polymers for use in tissue engineering applications.

In terms of environmental impact, studies have shown that 2-(1-(2-Ethylbutyl)piperidin-4-yl)ethan-1-ol undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This characteristic aligns with current sustainability trends and regulatory requirements for eco-friendly chemical compounds.

In conclusion, 2-(1-(2-Ethylbutyl)piperidin-4-yll)ethan-l -ol, CAS No. 141430 -53 -7 represents a multifaceted compound with promising applications across diverse scientific domains. Ongoing research continues to uncover new avenues for its utilization, reinforcing its significance as a valuable tool in modern chemistry and pharmacology.